Cas no 85665-76-5 (3-4-(dimethylamino)phenylpropan-1-ol)

3-4-(Dimethylamino)phenylpropan-1-ol is a tertiary amine derivative featuring a hydroxyl-functionalized propyl chain attached to a dimethylamino-substituted phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its dual functional groups, which enable its use as a versatile intermediate. The dimethylamino group enhances electron density, facilitating electrophilic aromatic substitution reactions, while the primary alcohol moiety allows for further derivatization, such as esterification or oxidation. Its structural features make it suitable for applications in the development of bioactive molecules, including potential CNS-active compounds. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and light to ensure stability.
3-4-(dimethylamino)phenylpropan-1-ol structure
85665-76-5 structure
Product Name:3-4-(dimethylamino)phenylpropan-1-ol
CAS No:85665-76-5
MF:C11H17NO
MW:179.258783102036
MDL:MFCD00168890
CID:722871
PubChem ID:3020887
Update Time:2025-11-01

3-4-(dimethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol,4-(dimethylamino)-
    • 3-[4-(dimethylamino)phenyl]propan-1-ol
    • 3-[p-(dimethylamino)phenyl]propanol
    • 3-[4-(Dimethylamino)phenyl]-1-propanol
    • 4-(Dimethylamino)benzene-1-propanol
    • 3-(4-Dimethylamino-phenyl)-propan-1-ol
    • Benzenepropanol, 4-(dimethylamino)-
    • EINECS 288-167-8
    • DTXCID40157426
    • NS00039031
    • 3-(4-(dimethylamino)phenyl)propan-1-ol
    • 6Q20A9U02D
    • NS-01553
    • SCHEMBL596165
    • EN300-1827501
    • AKOS005217787
    • 3-(p-(Dimethylamino)phenyl)propanol
    • DTXSID10234935
    • 4-(DIMETHYLAMINO)BENZENEPROPANOL
    • CS-0300261
    • MFCD00168890
    • UNII-6Q20A9U02D
    • 85665-76-5
    • 3-4-(dimethylamino)phenylpropan-1-ol
    • MDL: MFCD00168890
    • Inchi: 1S/C11H17NO/c1-12(2)11-7-5-10(6-8-11)4-3-9-13/h5-8,13H,3-4,9H2,1-2H3
    • InChI Key: ODMQOXACKWYUNF-UHFFFAOYSA-N
    • SMILES: C1(CCCO)=CC=C(N(C)C)C=C1

Computed Properties

  • Exact Mass: 179.131
  • Monoisotopic Mass: 179.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.028
  • Boiling Point: 309.6°C at 760 mmHg
  • Flash Point: 149.3°C
  • Refractive Index: 1.559
  • pka: 15.15±0.10(Predicted)

3-4-(dimethylamino)phenylpropan-1-ol Pricemore >>

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